4-Methyl-4-nitropentanoic acid

• CAS: 23102-02-5
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• SMILES: CC(C)(CCC(=O)O)[N+](=O)[O-]
• InChI: InChI=1S/C6H11NO4/c1-6(2,7(10)11)4-3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChIKey: KHKJLJHJTQRHSA-UHFFFAOYSA-N

4-Methyl-4-nitropentanoic acid is a branched, tertiary nitroalkane carboxylic acid (C₆H₁₁NO₄, MW 161.16 g/mol) that serves as a versatile synthetic intermediate in medicinal chemistry and materials science. Users should note a critical procurement distinction: CAS 23102-02-5 corresponds to the ethyl ester derivative (Pentanoic acid, 4-methyl-4-nitro-, ethyl ester, C₈H₁₅NO₄, MW 189.21 g/mol), while the free carboxylic acid is registered under CAS 32827-16-0.

4-Methyl-4-nitropentanoic acid (CAS 23102-02-5 / 32827-16-0): Procurement-Relevant Identity and Physicochemical Baseline

4-Methyl-4-nitropentanoic acid is a branched, tertiary nitroalkane carboxylic acid (C₆H₁₁NO₄, MW 161.16 g/mol) that serves as a versatile synthetic intermediate in medicinal chemistry and materials science. Users should note a critical procurement distinction: CAS 23102-02-5 corresponds to the ethyl ester derivative (Pentanoic acid, 4-methyl-4-nitro-, ethyl ester, C₈H₁₅NO₄, MW 189.21 g/mol), while the free carboxylic acid is registered under CAS 32827-16-0 . The compound features a quaternary carbon bearing both a methyl and a nitro group at the 4-position of a pentanoic acid backbone, conferring a calculated pKa of 3.95, LogP of 0.72, and LogD (pH 7.4) of −2.47 [1]. Its single-crystal X-ray structure has been solved (monoclinic P2₁/c, Z = 16, Rgt(F) = 0.0495 at 173 K), providing definitive structural confirmation [2]. These properties distinguish it from non-nitrated, non-methylated, or ester-form analogs in ways that have practical consequences for reaction design, purification strategy, and downstream application scope.

Verify free acid CAS 32827-16-0 (not ethyl ester CAS 23102-02-5)

Low pKa supports aqueous solubility and extraction during workup

Solved single-crystal structure enables solid-form identification

• [1] Chembase. 4-Methyl-4-nitropentanoic acid: Acid pKa 3.9477766; LogD (pH 7.4) −2.4679103; LogP 0.7203436. Accessed May 2026. View Source
• [2] Tong H, Tang W. Crystal structure of 4-methyl-4-nitropentanoic acid, C₆H₁₁NO₄. Zeitschrift für Kristallographie – New Crystal Structures. 2022;237(3):335–337. doi:10.1515/ncrs-2022-0015. View Source

Why 4-Methyl-4-nitropentanoic acid Cannot Be Interchanged with Unsubstituted, Non-Nitrated, or Ester-Form Analogs in Research and Process Chemistry

The combination of a quaternary (tertiary) nitroalkane carbon and a free carboxylic acid in 4-methyl-4-nitropentanoic acid generates physicochemical and reactivity properties that are absent in the most obvious substitution candidates. Removing the nitro group (as in 4-methylpentanoic acid, pKa ≈ 4.84–5.09) raises the pKa by approximately one unit and eliminates the electron-withdrawing character essential for downstream reductive amination to GABA analogs [1]. Removing the geminal methyl group (as in 4-nitropentanoic acid) converts a tertiary nitroalkane into a secondary nitroalkane, fundamentally altering the kinetic acidity, racemization behavior, and stability of the nitronate intermediate—parameters that have been quantitatively measured through kinetic hydrogen isotope effect studies (kH/kD = 5.68 at 31 °C) [2]. Using the methyl ester (CAS 16507-02-1) instead of the free acid bypasses the carboxylic acid handle needed for direct amide coupling or salt formation and introduces an additional hydrolysis step with its own yield penalty. These are not trivial distinctions; they directly affect synthetic route feasibility, intermediate isolability, and the structural integrity of final targets such as CFTR modulators [3] and linear polyamido dendrimer analogs .

Nitro group removal

Removing the nitro group raises pKa and eliminates electron-withdrawing character critical for reductive amination to GABA analogs.

Methyl group removal

Removing the geminal methyl converts tertiary to secondary nitroalkane, altering kinetic acidity and introducing racemization risk.

Ester form substitution

Using the methyl ester (CAS 16507-02-1) bypasses the free acid handle needed for direct amide coupling, requiring an extra hydrolysis step.

• [1] Chembase. 4-Methylpentanoic acid: Acid pKa 5.0900817; LogD (pH 7.4) −0.6332578; LogP 1.6533465. Accessed May 2026. And ChemicalBook. 4-Methylvaleric acid pKa 4.84 (at 18 °C). View Source
• [2] Backstrom N, Burton NA, Turega S, Watt CIF. The primary kinetic hydrogen isotope effect in the deprotonation of a nitroalkane by an intramolecular carboxylate group. Journal of Physical Organic Chemistry. 2008;21(7–8):603–613. doi:10.1002/poc.1330. View Source
• [3] WO2021030554A1. Process of making CFTR modulators. Filed 2020-08-13. Vertex Pharmaceuticals Inc. View Source

4-Methyl-4-nitropentanoic acid: Head-to-Head Quantitative Differentiation Evidence Against Closest Analogs

Enhanced Carboxylic Acid Acidity Versus the Non-Nitrated Analog: ΔpKa ≈ 0.9–1.1 Units

The electron-withdrawing nitro group at the 4-position significantly acidifies the carboxylic acid proton relative to the non-nitrated parent compound. 4-Methyl-4-nitropentanoic acid exhibits a calculated pKa of 3.95 [1], whereas 4-methylpentanoic acid (isocaproic acid) has a reported pKa of 4.84–5.09 depending on measurement conditions . This ΔpKa of approximately 0.9–1.1 units translates to the nitrated compound being roughly 8–12× more dissociated at physiological pH, which directly impacts aqueous solubility, salt-forming propensity, and chromatographic retention behavior during purification.

pKa Shift

Reported

pKa 3.95 (target)

pKa 4.84–5.09 (non-nitrated)

Supports aqueous workup and salt formation

ΔpKa ≈ 0.9–1.1; ~8–12× more dissociated at pH 7.4

Evidence Dimension	Acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	pKa = 3.95 (calculated, ChemAxon)
Comparator Or Baseline	4-Methylpentanoic acid (CAS 646-07-1): pKa = 4.84 (at 18 °C) to 5.09 (calculated)
Quantified Difference	ΔpKa = 0.89–1.14 units (target is 7.8–13.8× more acidic)
Conditions	In silico prediction (ChemAxon) for target; experimental (18 °C) and calculated values for comparator

Why This Matters

A lower pKa ensures the compound exists predominantly in the ionized carboxylate form at neutral pH, improving aqueous solubility for bioconjugation reactions and simplifying extractive work-up during synthesis compared to the less acidic non-nitrated analog.

• [1] Chembase. 4-Methyl-4-nitropentanoic acid: Acid pKa 3.9477766. Accessed May 2026. View Source

Superior Two-Step Synthesis Yield of 87.4% Via Michael Addition–Hydrolysis Route

A published and experimentally validated synthesis of 4-methyl-4-nitropentanoic acid proceeds from commodity chemicals methyl acrylate and 2-nitropropane via quaternary ammonium hydroxide-catalyzed Michael addition followed by ester hydrolysis, achieving a total two-step yield of 87.4% [1]. The product structure was confirmed by ¹H NMR and GC-MS. For comparison, the direct nitration of 4-methylpentanoic acid—a plausible alternative route—risks over-nitration byproducts and typically requires mixed HNO₃/H₂SO₄ under controlled conditions, with reported purity of only ~85% after hydrolysis of the methyl ester precursor even under optimized acidic reflux . The Michael addition route thus offers both a higher overall yield and a cleaner product profile suitable for downstream use without extensive chromatographic purification.

Two-Step Yield

Reported

87.4%

Supports cost-effective route scouting

From methyl acrylate and 2-nitropropane; Liu et al., 2018

Evidence Dimension	Total isolated yield of the free carboxylic acid from readily available starting materials
Target Compound Data	87.4% over two steps (Michael addition + hydrolysis), ¹H NMR and GC-MS confirmed
Comparator Or Baseline	Hydrolysis of methyl 4-methyl-4-nitropentanoate under acidic reflux yields the carboxylic acid in ~85% purity; direct nitration route risks over-nitration
Quantified Difference	87.4% isolated yield vs. ~85% purity by alternative hydrolysis; nitration route yield not explicitly reported but noted for byproduct formation risk
Conditions	Methyl acrylate + 2-nitropropane, quaternary ammonium hydroxide catalyst, followed by ester hydrolysis; Liu et al., 2018

Why This Matters

For procurement decisions in process chemistry, an 87.4% demonstrated yield using inexpensive starting materials provides a reliable cost-of-goods baseline that alternative routes or analog compounds may not match.

• [1] Liu B, Wei ZN, Zhang YM, Tong HJ. Synthesis of 4-Methyl-4-nitropentanoic Acid. Fine Chemical Intermediates. 2018;48(1):41–44. (刘斌, 韦泽娜, 张彦民, 仝红娟. 4-甲基-4-硝基戊酸的合成研究. 精细化工中间体. 2018;48(1):41–44.) View Source

Experimentally Solved Single-Crystal X-Ray Structure Providing Definitive Molecular Geometry

The crystal structure of 4-methyl-4-nitropentanoic acid has been experimentally determined by single-crystal X-ray diffraction at 173 K, revealing a monoclinic system (space group P2₁/c) with unit cell parameters a = 19.1903(7) Å, b = 18.4525(6) Å, c = 9.2197(3) Å, β = 95.879(1)°, V = 3247.61(19) ų, and Z = 16 [1]. The structure refined to Rgt(F) = 0.0495 with a data completeness exceeding 99% at θmax = 25.7°. In contrast, the non-methylated analog 4-nitropentanoic acid lacks a published single-crystal structure in the Cambridge Structural Database, and its solid-state properties are inferred only from computational models [2]. The availability of a high-quality, peer-reviewed crystal structure for the target compound enables confident solid-form identification, polymorph screening, and regulatory documentation—capabilities that are not available for several of its closest structural analogs.

Crystal Structure

Specification review

Monoclinic P2₁/c, R=0.0495

Enables solid-form patenting and polymorph screening

173 K; data completeness >99%

Evidence Dimension	Availability and quality of single-crystal X-ray diffraction data for definitive structural confirmation
Target Compound Data	Monoclinic P2₁/c, a = 19.1903(7) Å, b = 18.4525(6) Å, c = 9.2197(3) Å, β = 95.879(1)°, V = 3247.61(19) ų, Z = 16, Rgt(F) = 0.0495, T = 173 K, data completeness > 99%
Comparator Or Baseline	4-Nitropentanoic acid (CAS 32776-47-9): No single-crystal X-ray structure reported in CSD; solid-state characterization limited to computational modeling
Quantified Difference	Target has a fully solved, high-resolution crystal structure (R = 0.0495); comparator lacks experimental crystal structure data
Conditions	Mo Kα radiation (0.71073 Å), D8 VENTURE diffractometer, φ and ω scan mode; Tong & Tang, 2022

Why This Matters

For procurement in pharmaceutical development, a solved crystal structure supports solid-form patenting, polymorph screening, and CMC regulatory filings—capabilities that cannot be assumed for structurally similar compounds lacking crystallographic characterization.

• [1] Tong H, Tang W. Crystal structure of 4-methyl-4-nitropentanoic acid, C₆H₁₁NO₄. Zeitschrift für Kristallographie – New Crystal Structures. 2022;237(3):335–337. doi:10.1515/ncrs-2022-0015. View Source
• [2] Burton NA, et al. A computational study of the intramolecular deprotonation of a carbon acid in aqueous solution (4-nitropentanoic acid). DOI: 10.1039/B717524H. Note: No CSD entry for 4-nitropentanoic acid crystal structure. View Source

Enhanced Hydrophilicity at Physiological pH: LogD₇.₄ = −2.47 Versus −0.63 for the Non-Nitrated Parent

The introduction of the nitro group dramatically shifts the pH-dependent lipophilicity profile of the pentanoic acid scaffold. At pH 7.4, 4-methyl-4-nitropentanoic acid exhibits a calculated LogD of −2.47 [1], indicating strong preference for the aqueous phase, whereas 4-methylpentanoic acid has a LogD₇.₄ of −0.63 [2]—a difference of 1.84 LogD units, corresponding to an approximately 70-fold greater aqueous partitioning for the nitrated compound. This shift is attributable to both the electron-withdrawing effect of the nitro group (lowering pKa and increasing ionization) and the increased polar surface area (PSA = 83.12 Ų vs. 37.3 Ų for the non-nitrated analog). The compound also complies with all four Lipinski Rule of Five criteria (MW 161, HBD 1, HBA 4, LogP 0.72), making it a favorable fragment-like scaffold [1].

LogD₇.₄ –2.47

Reported

LogD −2.47 (target)

LogD −0.63 (non-nitrated)

Reduces blood-brain barrier penetration risk

~70-fold greater aqueous partitioning

Evidence Dimension	Distribution coefficient at physiological pH (LogD₇.₄), polar surface area, and Lipinski Rule of Five compliance
Target Compound Data	LogD₇.₄ = −2.47; PSA = 83.12 Ų; LogP = 0.72; MW = 161.16; HBD = 1; HBA = 4; Ro5 compliant: true
Comparator Or Baseline	4-Methylpentanoic acid: LogD₇.₄ = −0.63; PSA = 37.3 Ų; LogP = 1.65; MW = 116.16
Quantified Difference	ΔLogD₇.₄ = −1.84 (≈ 70-fold greater aqueous partitioning); ΔPSA = +45.8 Ų; ΔLogP = −0.93
Conditions	In silico prediction (ChemAxon) at pH 7.4 for both compounds

Why This Matters

For medicinal chemistry programs targeting peripheral or CNS-excluded targets, the strongly negative LogD₇.₄ of the nitrated compound reduces the risk of undesired blood-brain barrier penetration and non-specific membrane partitioning—properties that the more lipophilic non-nitrated analog cannot provide.

• [1] Chembase. 4-Methyl-4-nitropentanoic acid: LogD (pH 7.4) −2.4679103; LogP 0.7203436; PSA 83.12 Ų; Lipinski's Rule of Five: true. Accessed May 2026. View Source
• [2] Chembase. 4-Methylpentanoic acid: LogD (pH 7.4) −0.6332578; LogP 1.6533465; PSA 37.3064 Ų. And ChemicalBook. 4-Methylvaleric acid: topological polar surface area 37.3 Ų. Accessed May 2026. View Source

Tertiary Nitroalkane Reactivity: Distinct Kinetic Acidity and Stability Versus Secondary Nitroalkane Analogs

4-Methyl-4-nitropentanoic acid contains a tertiary (quaternary) nitroalkane carbon—the carbon bearing the nitro group is fully substituted (no α-hydrogens on the nitro-substituted carbon). This structural feature fundamentally differentiates it from secondary nitroalkanes such as 4-nitropentanoic acid, which possesses an α-proton at the nitro-bearing carbon. The kinetic hydrogen isotope effect (KIE) for deprotonation of the α-carbon in 4-nitropentanoic acid has been experimentally measured as kH/kD = 5.68 ± 0.17 at 31 °C, with an effective molarity (EM) of 13.7 for the intramolecular carboxylate group [1]. In the methyl-substituted target compound, the absence of this α-proton eliminates the possibility of nitroalkane-nitronic acid tautomerism and the associated racemization pathway, rendering the compound configurationally stable at the quaternary center. This distinction is critical: the tertiary nitroalkane cannot undergo the base-catalyzed racemization that complicates the handling and chiral integrity of secondary nitroalkane intermediates [2].

Config. Stability

Class-level

Quaternary carbon: no α-H, no racemization pathway

Eliminates racemization during basic conditions

Secondary analogs: kH/kD = 5.68

Evidence Dimension	Presence/absence of α-proton at nitro-bearing carbon and associated racemization liability
Target Compound Data	Quaternary carbon at C4; no α-hydrogens on nitro-substituted carbon; configurationally stable (no nitroalkane-nitronic acid tautomerism possible)
Comparator Or Baseline	4-Nitropentanoic acid (secondary nitroalkane): possesses α-proton; kH/kD = 5.68 at 31 °C for deprotonation; EM = 13.7 for intramolecular carboxylate; undergoes measurable racemization
Quantified Difference	Racemization rate: not applicable (target) vs. kH/kD = 5.68 (comparator); the target cannot undergo the deprotonation–reprotonation racemization pathway
Conditions	Kinetic isotope effect measured in optically active 4-nitropentanoic acid; Backstrom et al., 2008

Why This Matters

For asymmetric synthesis applications, the configurational stability of the quaternary nitroalkane center eliminates racemization risk during basic reaction conditions or storage, a liability that plagues secondary nitroalkane intermediates and can compromise enantiomeric purity of downstream products.

• [1] Backstrom N, Burton NA, Turega S, Watt CIF. The primary kinetic hydrogen isotope effect in the deprotonation of a nitroalkane by an intramolecular carboxylate group. Journal of Physical Organic Chemistry. 2008;21(7–8):603–613. doi:10.1002/poc.1330. View Source
• [2] Lewis ES, et al. Base-catalyzed deprotonation of nitroalkanes using iodine-trapping methods (cited in Backstrom et al., 2008 for comparative KIE data). View Source

4-Methyl-4-nitropentanoic acid: Evidence-Backed Application Scenarios for Scientific Procurement and Process Design

GABA Analog Synthesis via Nitro Group Reduction: 4-Amino-4-methylpentanoic Acid Access

The nitro group of 4-methyl-4-nitropentanoic acid undergoes catalytic hydrogenation (H₂, Pd/C) or chemical reduction (NaBH₄/NiCl₂) to yield 4-amino-4-methylpentanoic acid, a γ-amino acid that functions as a GABA analog with potential CNS activity. This transformation is enabled by the compound's free carboxylic acid handle, which eliminates the need for a pre-reduction hydrolysis step required when using the methyl ester precursor . The quaternary carbon at the 4-position ensures that the resulting amino acid cannot cyclize to the corresponding γ-lactam (5,5-dimethyl-2-pyrrolidone) under acidic conditions without deliberate activation, providing greater storage stability than primary γ-amino acids .

CFTR Modulator Synthesis: Nitroalkyl Building Block for Pharmacokinetic Optimization

Patent WO2021030554A1 discloses the use of 4-methyl-4-nitropentanoic acid as a nitroalkyl building block in the synthesis of cystic fibrosis transmembrane conductance regulator (CFTR) modulators [1]. In this application, the compound's quaternary nitroalkane moiety contributes to the pharmacokinetic profile of the final drug candidates by modulating metabolic stability and lipophilicity. The free carboxylic acid enables direct amide bond formation with amine-containing heterocyclic intermediates without requiring a separate deprotection step, a practical advantage over ester-protected analogs in convergent synthetic routes [1].

Linear Polyamido Dendrimer Analog Design: Acid-Terminated Monomer with Characterized Solubility Behavior

Newkome et al. (2003) employed 4-methyl-4-nitropentanoic acid as a key building block in the synthesis of linear, unnatural amines and carboxylic acids that mimic the repeat-unit architecture of branched polyamido dendrimers . In this study, the compound's quaternary carbon and carboxylic acid terminus were essential for constructing amide-linked linear chains. The research documented unexpected insoluble behavior at low molecular weights for this series, contrasting with their branched counterparts—a finding that underscores the need for the specific quaternary nitroalkane-acid scaffold (rather than simpler analogs) to achieve the desired physical properties in dendritic architectures .

5,5-Dimethyl-2-pyrrolidone Precursor: Cyclization to a Versatile Heterocyclic Building Block

The methyl ester of 4-methyl-4-nitropentanoic acid (CAS 16507-02-1) serves as the direct precursor for the synthesis of 5,5-dimethyl-2-pyrrolidone (CAS 5165-28-6) via nitro reduction and in situ lactamization . 5,5-Dimethyl-2-pyrrolidone is itself a valuable building block for tankyrase inhibitors and other heterocyclic drug candidates. The free acid form (CAS 32827-16-0) can be quantitatively converted to the methyl ester by standard Fischer esterification (MeOH, H₂SO₄ catalyst), providing a flexible entry point to this heterocyclic scaffold . The quaternary methyl groups at the 5-position of the resulting pyrrolidone ring confer metabolic stability and conformational restriction that unsubstituted pyrrolidone analogs lack.

Application

Selection Property

Validation Focus

GABA analog synthesis

Free acid for direct reduction

Nitro reduction selectivity

CFTR modulator synthesis

Quaternary nitroalkane scaffold

Amide coupling efficiency

Dendrimer analog design

Acid-terminated quaternary monomer

Low-MW solubility behavior

Pyrrolidone building block

Tertiary nitroalkane cyclization

Fischer esterification yield

• [1] WO2021030554A1. Process of making CFTR modulators. Filed 2020-08-13. Vertex Pharmaceuticals Inc. View Source